Cas no 262855-35-6 (ethyl 2-((4-methoxyphenoxy)methyl)thiazole-4-carboxylate)
262855-35-6 structure
Product Name:ethyl 2-((4-methoxyphenoxy)methyl)thiazole-4-carboxylate
CAS No:262855-35-6
MF:C14H15NO4S
MW:293.33820271492
CID:2126030
PubChem ID:2744008
Update Time:2025-04-21
ethyl 2-((4-methoxyphenoxy)methyl)thiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-((4-methoxyphenoxy)methyl)thiazole-4-carboxylate
- cid_2744008
- Oprea1_391342
- DTXSID901331588
- SCHEMBL7071567
- MLS000859538
- HMS2806B04
- 2-[(4-methoxyphenoxy)methyl]-4-thiazolecarboxylic acid ethyl ester
- 2-[(4-methoxyphenoxy)methyl]thiazole-4-carboxylic acid ethyl ester
- SMR000461315
- Maybridge1_008390
- CHEMBL1508721
- 262855-35-6
- DA-07566
- HMS565F08
- ethyl 2-[(4-methoxyphenoxy)methyl]-1,3-thiazole-4-carboxylate
- BDBM47996
-
- Inchi: 1S/C14H15NO4S/c1-3-18-14(16)12-9-20-13(15-12)8-19-11-6-4-10(17-2)5-7-11/h4-7,9H,3,8H2,1-2H3
- InChI Key: NVCLYHADLREICY-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OCC)N=C1COC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 293.07217913Da
- Monoisotopic Mass: 293.07217913Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 85.9Ų
ethyl 2-((4-methoxyphenoxy)methyl)thiazole-4-carboxylate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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